molecular formula C12H10ClF5N4 B8465487 6-chloro-1-(3,3,4,4,4-pentafluorobutyl)-1H-indazole-3-carboximidamide CAS No. 1350855-88-7

6-chloro-1-(3,3,4,4,4-pentafluorobutyl)-1H-indazole-3-carboximidamide

Cat. No.: B8465487
CAS No.: 1350855-88-7
M. Wt: 340.68 g/mol
InChI Key: ORIXLFSGNBVWMU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-chloro-1-(3,3,4,4,4-pentafluorobutyl)-1H-indazole-3-carboximidamide is a useful research compound. Its molecular formula is C12H10ClF5N4 and its molecular weight is 340.68 g/mol. The purity is usually 95%.
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Properties

CAS No.

1350855-88-7

Molecular Formula

C12H10ClF5N4

Molecular Weight

340.68 g/mol

IUPAC Name

6-chloro-1-(3,3,4,4,4-pentafluorobutyl)indazole-3-carboximidamide

InChI

InChI=1S/C12H10ClF5N4/c13-6-1-2-7-8(5-6)22(21-9(7)10(19)20)4-3-11(14,15)12(16,17)18/h1-2,5H,3-4H2,(H3,19,20)

InChI Key

ORIXLFSGNBVWMU-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1Cl)N(N=C2C(=N)N)CCC(C(F)(F)F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Trimethylaluminum (2.0M in toluene, 23.17 mL, 46.3 mmol) was added dropwise to a suspension of ammonium chloride (2.49 g, 46.5 mmol) in 69 mL toluene cooled to 0° C. The solution was then stirred at room temperature for 3 hours. This solution was then added to the intermediate from Step D (3.0 g, 9.27 mmol) and then heated at 110° C. for 6 hours. The solution was then cooled to room temperature and carefully poured to silica gel (ca 150 mL) and methanol (ca 250 mL). After stirring for 1.5 hours the suspension was filtered and the filtrate concentrated to give the indicated product which was used in the next step without further purification. 1H NMR (400 MHz, CH3 CN-d3): selected peaks δ 8.26 (d, J=8.7 Hz, 1H); 7.70 (d, J=1.7 Hz, 1H); 7.24 (dd, J=8.7, 1.8 Hz, 1H); 4.67 (t, J=7.1 Hz, 2H); 3.01-2.78 (m, 2H). m/z=341.1 (M+H).
Quantity
23.17 mL
Type
reactant
Reaction Step One
Quantity
2.49 g
Type
reactant
Reaction Step One
Quantity
69 mL
Type
solvent
Reaction Step One
Quantity
3 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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